![molecular formula C16H13FO4 B6408233 2-(2-Fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% CAS No. 1261982-15-3](/img/structure/B6408233.png)
2-(2-Fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, or FMMCB, is a synthetic molecule with a wide range of applications in scientific research. The molecule is composed of two benzene rings, a methyl group, and a fluoro-methoxycarbonyl group. It is a white, crystalline solid that is soluble in water and most organic solvents.
Scientific Research Applications
FMMCB has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, and as a ligand in coordination chemistry. Additionally, it has been used to study the properties of organic molecules, to study the stereochemistry of organic reactions, and to study the mechanism of enzyme-catalyzed reactions.
Mechanism of Action
FMMCB acts as an electron-donating group, which increases the electron density of the molecule it is attached to. This increased electron density allows the molecule to form stronger bonds with other molecules. Additionally, the fluoro group increases the hydrophobicity of the molecule, which makes it more soluble in organic solvents.
Biochemical and Physiological Effects
FMMCB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome P450, which are involved in drug metabolism. Additionally, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in neurotransmitter signaling. Lastly, it has been shown to inhibit the activity of dihydrofolate reductase, an enzyme involved in DNA synthesis.
Advantages and Limitations for Lab Experiments
The main advantage of using FMMCB in lab experiments is that it is a relatively stable molecule that is soluble in both water and organic solvents. Additionally, its electron-donating properties make it useful for studying the properties of other molecules. The main limitation of using FMMCB in lab experiments is that it is not very soluble in polar solvents, which can limit its use in certain types of experiments.
Future Directions
There are many potential future directions for FMMCB. It could be used in the synthesis of new pharmaceuticals and in the development of new catalysts. Additionally, it could be used to study the properties of other molecules, to study the stereochemistry of organic reactions, and to study the mechanism of enzyme-catalyzed reactions. Lastly, it could be used to develop new inhibitors of enzymes such as cytochrome P450, acetylcholinesterase, and dihydrofolate reductase.
Synthesis Methods
FMMCB can be synthesized in a two-step process. The first step involves the reaction of 4-methoxycarbonylphenylmagnesium bromide with 2-fluorobenzoyl chloride. This reaction yields 2-(2-fluorobenzoyl)phenylmagnesium bromide. The second step involves the reaction of the 2-(2-fluorobenzoyl)phenylmagnesium bromide with 6-methylbenzoic acid. This yields the desired product, 2-(2-fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, in 95% purity.
properties
IUPAC Name |
2-(2-fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FO4/c1-9-4-3-5-12(14(9)15(18)19)11-7-6-10(8-13(11)17)16(20)21-2/h3-8H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEGCDVHSGADZDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=C(C=C(C=C2)C(=O)OC)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50691422 |
Source
|
Record name | 2'-Fluoro-4'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50691422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic acid | |
CAS RN |
1261982-15-3 |
Source
|
Record name | 2'-Fluoro-4'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50691422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.